Cas no 1806489-54-2 (4-Fluoropyrimidine-6-acetic acid)

4-Fluoropyrimidine-6-acetic acid is a fluorinated pyrimidine derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structure combines the reactivity of the pyrimidine ring with the electrophilic properties of the fluorine substituent, enabling selective modifications for drug discovery and agrochemical applications. The acetic acid moiety enhances solubility and facilitates further derivatization, such as amide or ester formation. This compound is particularly valuable in the development of nucleoside analogs and enzyme inhibitors due to its ability to mimic natural substrates while introducing fluorinated modifications for improved metabolic stability. Its high purity and well-defined reactivity profile make it a reliable building block for medicinal chemistry.

4-Fluoropyrimidine-6-acetic acid structure

1806489-54-2 structure

Product Name:4-Fluoropyrimidine-6-acetic acid

CAS No:1806489-54-2

MF:C₆H₅FN₂O₂

MW:156.114504575729

CID:4815955

Update Time:2025-08-04

4-Fluoropyrimidine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Fluoropyrimidine-6-acetic acid
- Inchi： 1S/C6H5FN2O2/c7-5-1-4(2-6(10)11)8-3-9-5/h1,3H,2H2,(H,10,11)
- InChI Key： KQPZVJOLBGJZKI-UHFFFAOYSA-N
- SMILES： FC1=CC(CC(=O)O)=NC=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 154
XLogP3: 0.1
Topological Polar Surface Area: 63.1

4-Fluoropyrimidine-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A039001894-250mg	4-Fluoropyrimidine-6-acetic acid	1806489-54-2	98%	250mg	$874.09	2022-03-31
Alichem	A039001894-500mg	4-Fluoropyrimidine-6-acetic acid	1806489-54-2	98%	500mg	$1,247.95	2022-03-31
Alichem	A039001894-1g	4-Fluoropyrimidine-6-acetic acid	1806489-54-2	98%	1g	$2,105.22	2022-03-31

4-Fluoropyrimidine-6-acetic acid Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Additional information on 4-Fluoropyrimidine-6-acetic acid

Comprehensive Overview of 4-Fluoropyrimidine-6-acetic acid (CAS No. 1806489-54-2): Properties, Applications, and Industry Insights

4-Fluoropyrimidine-6-acetic acid (CAS No. 1806489-54-2) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C₆H₅FN₂O₂, highlights its potential as a versatile building block for synthesizing bioactive molecules. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its ability to enhance metabolic stability and bioavailability in target applications.

Recent studies emphasize the role of 4-Fluoropyrimidine-6-acetic acid in the development of kinase inhibitors and antiviral agents. Its fluorine atom strategically positioned on the pyrimidine ring improves binding affinity to biological targets, a feature highly sought after in precision medicine. Researchers are also exploring its utility in crop protection chemicals, where fluorinated analogs demonstrate superior pest resistance compared to non-fluorinated counterparts.

The synthesis of CAS 1806489-54-2 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and fluorination techniques. Analytical methods such as HPLC and NMR are critical for verifying purity, which is essential given the compound's use in high-value applications. Industry leaders frequently search for "4-Fluoropyrimidine-6-acetic acid supplier" or "buy CAS 1806489-54-2," reflecting its commercial relevance.

From an environmental perspective, the biodegradability and ecotoxicity of fluoropyrimidine derivatives are under scrutiny. Regulatory bodies encourage greener synthesis routes, aligning with the sustainable chemistry movement. This aligns with trending queries like "green synthesis of fluorinated compounds" and "eco-friendly pyrimidine analogs."

In conclusion, 4-Fluoropyrimidine-6-acetic acid exemplifies innovation at the intersection of chemistry and life sciences. Its adaptability across therapeutic and agricultural domains, coupled with evolving regulatory frameworks, ensures its prominence in scientific discourse. For researchers, staying updated on its patent landscape and scalable production methods remains pivotal.